Cas no 1221272-77-0 (5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene)

• Product Name: 5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene
• CAS No: 1221272-77-0
• MF: C₇H₃BrF₄
• MW: 242.996335268021
• MDL: MFCD16140200
• CID: 1071105
• PubChem ID: 54772273
• Update Time: 2025-11-02

5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene
• SCHEMBL18099486
• CS-0267976
• 1221272-77-0
• A909500
• E84101
• BS-50302
• SY265958
• EN300-3532500
• AKOS005258245
• 5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene stabilized over potassium carbonate
• MFCD16140200
• KAXWWASZWQHCBC-UHFFFAOYSA-N
• DTXSID30716743

• MDL： MFCD16140200
• Inchi： 1S/C7H3BrF4/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2,7H
• InChI Key： KAXWWASZWQHCBC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=C(C=1)F)F

Computed Properties

• Exact Mass: 241.93543g/mol
• Monoisotopic Mass: 241.93543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene

Comprehensive Overview of 5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene (CAS No. 1221272-77-0)

5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene (CAS No. 1221272-77-0) is a fluorinated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. Its unique structure, featuring bromine and difluoromethyl substituents, makes it a versatile intermediate for designing molecules with enhanced bioactivity and stability. This compound is particularly valued in drug discovery and crop protection due to its ability to modulate electronic and steric properties in target molecules.

The growing demand for fluorinated compounds in modern chemistry has positioned 5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene as a key building block. Researchers and industries frequently search for "fluorobenzene derivatives in drug development" or "brominated aromatic compounds for agrochemicals," reflecting its relevance in solving challenges like pesticide resistance and drug delivery optimization. Its thermal stability and compatibility with cross-coupling reactions further enhance its utility in catalysis and material science.

From an environmental perspective, the compound's role in green chemistry initiatives is noteworthy. Its efficient synthesis routes align with sustainable manufacturing trends, reducing waste and energy consumption. Users often inquire about "eco-friendly fluorination methods" or "CAS 1221272-77-0 suppliers," highlighting market interest in both performance and sustainability. Analytical techniques like NMR and HPLC ensure high purity, meeting stringent industry standards for pharmaceutical intermediates.

Innovations in heterocyclic chemistry have further expanded the applications of 5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene. Its integration into OLED materials and liquid crystals demonstrates its versatility beyond life sciences. Searches for "fluorinated benzene in electronics" or "CAS 1221272-77-0 price" underscore its cross-industry appeal. Regulatory compliance and safety data (e.g., REACH) are also critical for global trade, addressing user queries on "chemical compliance documentation."

In summary, 5-Bromo-2-(difluoromethyl)-1,3-difluorobenzene exemplifies the synergy between structural innovation and industrial utility. Its adaptability to high-throughput screening and molecular design ensures long-term relevance in evolving sectors like precision agriculture and biopharmaceuticals. As research progresses, this compound will likely remain a focal point for advancements in functional materials and targeted therapeutics.